N-(3,5-dichlorophenyl)-N-(2-fluorobenzyl)amine

• IUPAC Name: 3,5-dichloro-N-[(2-fluorophenyl)methyl]aniline
• InChI: InChI=1S/C13H10Cl2FN/c14-10-5-11(15)7-12(6-10)17-8-9-3-1-2-4-13(9)16/h1-7,17H,8H2
• InChI Key: HCYZIXNJVDKZFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC2=CC(=CC(=C2)Cl)Cl)F
• Molecular Formula: C13H10Cl2FN
• DSSTOX Substance ID: DTXSID201235454
• Molecular Weight: 270.13 g/mol
• CAS RN: 723753-74-0

Description

N-(3,5-dichlorophenyl)-N-(2-fluorobenzyl)amine, also known as DFNA, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. DFNA is a member of the amine class of organic compounds and is synthesized using a specific method.

Mechanism of Action

N-(3,5-dichlorophenyl)-N-(2-fluorobenzyl)amine exerts its effects by binding to specific enzymes and receptors in the body. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting this enzyme, N-(3,5-dichlorophenyl)-N-(2-fluorobenzyl)amine increases the levels of acetylcholine in the brain, which can improve cognitive function. N-(3,5-dichlorophenyl)-N-(2-fluorobenzyl)amine has also been shown to bind to certain receptors in the brain, such as the α7 nicotinic acetylcholine receptor, which is involved in learning and memory processes.
Biochemical and Physiological Effects
N-(3,5-dichlorophenyl)-N-(2-fluorobenzyl)amine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which can improve cognitive function. N-(3,5-dichlorophenyl)-N-(2-fluorobenzyl)amine has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and other factors. In addition, N-(3,5-dichlorophenyl)-N-(2-fluorobenzyl)amine has been shown to have anti-inflammatory effects, reducing inflammation in the brain and other tissues.

Advantages and Limitations for Lab Experiments

N-(3,5-dichlorophenyl)-N-(2-fluorobenzyl)amine has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It also has potent inhibitory activity against certain enzymes and receptors, making it a useful tool for studying these targets. However, N-(3,5-dichlorophenyl)-N-(2-fluorobenzyl)amine also has some limitations. It is a relatively new compound, and its effects on the body are not fully understood. In addition, its potency may make it difficult to use in certain experiments, as high concentrations may be required to achieve the desired effects.

Future Directions

There are several future directions for research on N-(3,5-dichlorophenyl)-N-(2-fluorobenzyl)amine. One area of interest is its potential use as a neuroprotective agent in the treatment of neurodegenerative disorders such as Alzheimer's disease. Further studies are needed to determine the optimal dosage and administration route for this application. Another area of interest is its potential use as a tool for studying the activity of acetylcholinesterase and other enzymes and receptors. Future research may also focus on developing new derivatives of N-(3,5-dichlorophenyl)-N-(2-fluorobenzyl)amine with improved potency and selectivity for specific targets.
Conclusion
N-(3,5-dichlorophenyl)-N-(2-fluorobenzyl)amine is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. It is synthesized using a specific method and has been studied for its potential use as a drug candidate and neuroprotective agent. N-(3,5-dichlorophenyl)-N-(2-fluorobenzyl)amine exerts its effects by binding to specific enzymes and receptors in the body, and has been shown to have a variety of biochemical and physiological effects. While N-(3,5-dichlorophenyl)-N-(2-fluorobenzyl)amine has several advantages for use in lab experiments, further research is needed to fully understand its effects on the body and its potential applications.

Synthesis Methods

N-(3,5-dichlorophenyl)-N-(2-fluorobenzyl)amine is synthesized using a multistep process that involves the reaction of 3,5-dichloroaniline with 2-fluorobenzyl bromide in the presence of a base. The resulting product is then purified using various techniques such as column chromatography and recrystallization. The final product is a white crystalline solid with a melting point of 98-100°C.

Scientific Research Applications

N-(3,5-dichlorophenyl)-N-(2-fluorobenzyl)amine has been studied extensively for its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. N-(3,5-dichlorophenyl)-N-(2-fluorobenzyl)amine has been shown to possess potent inhibitory activity against certain enzymes and receptors, making it a potential candidate for drug development. N-(3,5-dichlorophenyl)-N-(2-fluorobenzyl)amine has also been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative disorders such as Alzheimer's disease.